7,8,4'-Trihydroxy-6-methoxyisoflavone
Overview
Description
elongs to the class of organic compounds known as isoflavones. These are polycyclic compounds containing a 2-isoflavene skeleton which bears a ketone group at the C4 carbon atom. Thus, is considered to be a flavonoid lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule.
Scientific Research Applications
Antiproliferative Activity
One of the significant applications of compounds similar to 7,8,4'-Trihydroxy-6-methoxyisoflavone includes their antiproliferative activity. For instance, similar isoflavones produced through the biotransformation of genistein by recombinant Escherichia coli strains have shown potent antiproliferative activity toward mouse B16 melanoma cells, indicating their potential in cancer research and therapy (Chiang et al., 2017).
Antibacterial and Antioxidant Properties
Several isoflavones, including those structurally similar to this compound, have shown notable antibacterial and antioxidant properties. Studies have found that these compounds possess strong antimicrobial activity against a range of bacteria and also exhibit radical scavenging properties, suggesting their potential in developing antimicrobial and antioxidant agents (Erasto et al., 2004).
Metabolic Pathway Analysis
Research into the metabolic pathways of isoflavones like this compound has provided insights into their biotransformation in the human body. Studies using advanced techniques like ultra-performance liquid chromatography and mass spectrometry have identified various metabolites, aiding in the understanding of their biological activities and potential health benefits (Lecompte et al., 2014).
Interaction with Estrogen Receptors
Isoflavones, including those structurally related to this compound, have been evaluated for their binding affinity for estrogen receptors. This research is critical in understanding their potential role in hormone-related therapies and their impact on estrogenic activities in the body (Djiogue et al., 2009).
Isoflavones in Plant Interactions
Studies on various isoflavones, including those structurally similar to this compound, have uncovered their role in plant interactions, such as allelopathy. These compounds can influence the growth and development of other plants, indicating their significance in ecological studies and agricultural applications (Tsanuo et al., 2003).
properties
Molecular Formula |
C16H12O6 |
|---|---|
Molecular Weight |
300.26 g/mol |
IUPAC Name |
7,8-dihydroxy-3-(4-hydroxyphenyl)-6-methoxychromen-4-one |
InChI |
InChI=1S/C16H12O6/c1-21-12-6-10-13(18)11(8-2-4-9(17)5-3-8)7-22-16(10)15(20)14(12)19/h2-7,17,19-20H,1H3 |
InChI Key |
PONYLIYJEDIVMA-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C(=C2C(=C1)C(=O)C(=CO2)C3=CC=C(C=C3)O)O)O |
synonyms |
8-hydroxyglycitein |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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